Sulfate
Overview
Description
Synthesis Analysis
The synthesis of sulfate involves various biochemical and chemical pathways, including the assimilation of inorganic sulfate into organic forms. For example, in plants and microorganisms, sulfate is reduced and incorporated into amino acids, forming compounds like cysteine or homocysteine. This process is highly regulated and varies across different species, as discussed by Kopriva (2006), who reviewed the molecular regulation of sulfate assimilation in Arabidopsis thaliana and its differences in other plants and algae (Kopriva, 2006).
Molecular Structure Analysis
The molecular structure of sulfate, consisting of a central sulfur atom bonded to four oxygen atoms, is pivotal for its wide range of chemical behaviors. This tetrahedral configuration allows sulfate to engage in various interactions, affecting its solubility, reactivity, and biological functions. Research on the structural characteristics of sulfated polysaccharides, for instance, has shown that sulfation can significantly enhance their bioactivities, indicating the importance of the sulfate group in biological macromolecules (Wang et al., 2018).
Chemical Reactions and Properties
Sulfate is involved in a wide array of chemical reactions, from the formation of minerals like gypsum during sulfate attack on concrete, which can cause expansion and damage, to its role in the reduction processes carried out by sulfate-reducing bacteria. These bacteria utilize sulfate as an electron acceptor, transforming it into hydrogen sulfide, a critical process in the sulfur cycle with implications for both environmental and industrial contexts (Tian & Cohen, 2000).
Physical Properties Analysis
The physical properties of sulfates, including their solubility in water and phase behavior, are essential for understanding their environmental distribution and impact. For example, the solubility of sulfate minerals in water affects the bioavailability of sulfur in the soil, impacting plant growth and microbial activity. Studies on sulfur aerosols have also highlighted the role of sulfates in atmospheric processes, affecting climate and air quality (Whitby, 1978).
Chemical Properties Analysis
The chemical behavior of sulfate, including its reactivity towards organic and inorganic compounds, is a key area of study. Sulfate's ability to form a variety of compounds, such as sulfides, sulfites, and thiosulfates, under different environmental conditions, plays a crucial role in the global sulfur cycle. Research into the microbial metabolism of organosulfur compounds by sulfate-reducing bacteria has expanded our understanding of sulfate's chemical versatility and its ecological significance (Lie et al., 1998).
Scientific Research Applications
Ammonium Sulfate in Industry and Research : Ammonium sulfate is important in ore flotation and metal recovery. It plays a significant role in basic scientific research and industrial production, impacting the social economy (Liu Hu-ping, 2013).
Steroid Sulfation : The conjugation of sulfate with steroid hormones has significant biological implications. Sulfated steroids act as circulating pools of steroid precursors and influence various physiological and disease states (Jonathan Wolf Mueller & P. Foster, 2018).
Toxicity Studies in Aquatic Systems : Sulfates are used in denitrification processes to remove nitrogen from water, but their toxicity to aquatic organisms like zebrafish needs to be understood for safe application (Gaigai Cao et al., 2022).
Dissimilatory Sulfate Reduction : Techniques involving sulfate-reducing bacteria are used for wastewater treatment, including treatment of acid mine drainage and industrial wastewater. Understanding SRB metabolism is crucial for improving these processes (Zeng Qian et al., 2019).
Sulfur Assimilation in Photosynthesis : In photosynthetic organisms, sulfur assimilation is crucial for growth, involving diverse metabolites and regulatory processes. This has implications for understanding plant biology and potential agricultural applications (Hideki Takahashi et al., 2011).
Clinical Chemistry of Inorganic Sulfate : Inorganic sulfate plays an essential role in human biology but is infrequently assayed in clinical chemistry. Understanding its role could lead to new clinical applications (D. E. Cole & Jovan Evrovski, 2000).
Sulfur in Agriculture : Elemental sulfur in agriculture affects the productivity and quality of crops and is linked to plant stress tolerance. Understanding sulfur dynamics in soil and plants can improve agricultural practices (Laura Olivia Fuentes-Lara et al., 2019).
Calcium Sulfate in Orthopedics : Calcium sulfate has been studied as a bone graft substitute, expander, and for local antibiotic delivery in orthopedic applications (T. Turner et al., 2001).
Coordination of Sulfate Homeostasis in Plants : Phosphate and sulfate homeostasis in plants is crucial for plant metabolism, and understanding their regulatory connections has applications in biotechnology and agriculture (H. Rouached, 2011).
Sulfur Metabolism in Microorganisms : The study of microbial sulfate reduction pathways is crucial due to the roles of sulfur in the environment, biotechnology, and industry (C. Rückert, 2016).
Future Directions
The mechanisms of sulfate uptake and internal distribution are more complex than could have ever been anticipated. Future research directions include further understanding the structural information encoded in these molecules forms the basis for attempting to understand the complex biology they mediate . Another future direction is the application of sulfate radicals in water disinfection, which has become a very promising technology .
properties
IUPAC Name |
sulfate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/H2O4S/c1-5(2,3)4/h(H2,1,2,3,4)/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QAOWNCQODCNURD-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-]S(=O)(=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
O4S-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3042425 |
Source
|
| Record name | Sulfate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3042425 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
96.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Sulfate | |
CAS RN |
14808-79-8, 18785-72-3 |
Source
|
| Record name | Sulfate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=14808-79-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Sulfate ion | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0014808798 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Sulfate-35S | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018785723 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Sulfate ion | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB14546 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | Sulfate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3042425 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Sulfate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | SULFATE ION | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7IS9N8KPMG | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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